Cas no 1806716-98-2 (2-Hydroxy-3-iodo-4-(trifluoromethoxy)pyridine-5-sulfonamide)

• Product Name: 2-Hydroxy-3-iodo-4-(trifluoromethoxy)pyridine-5-sulfonamide
• CAS No: 1806716-98-2
• MF: C₆H₄F₃IN₂O₄S
• MW: 384.071642875671
• CID: 4815297
• Update Time: 2025-08-03

2-Hydroxy-3-iodo-4-(trifluoromethoxy)pyridine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-3-iodo-4-(trifluoromethoxy)pyridine-5-sulfonamide

• Inchi： 1S/C6H4F3IN2O4S/c7-6(8,9)16-4-2(17(11,14)15)1-12-5(13)3(4)10/h1H,(H,12,13)(H2,11,14,15)
• InChI Key： XOKZFRCSNPUTNN-UHFFFAOYSA-N
• SMILES： IC1C(NC=C(C=1OC(F)(F)F)S(N)(=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 516
• XLogP3: 0
• Topological Polar Surface Area: 107

Additional information on 2-Hydroxy-3-iodo-4-(trifluoromethoxy)pyridine-5-sulfonamide

Research Briefing on 2-Hydroxy-3-iodo-4-(trifluoromethoxy)pyridine-5-sulfonamide (CAS: 1806716-98-2)

In recent years, the compound 2-Hydroxy-3-iodo-4-(trifluoromethoxy)pyridine-5-sulfonamide (CAS: 1806716-98-2) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

The compound belongs to the class of sulfonamide derivatives, which are known for their broad-spectrum biological activities, including antimicrobial, antiviral, and anticancer properties. The presence of a trifluoromethoxy group and an iodine atom in its structure enhances its reactivity and potential for selective binding to biological targets. Recent studies have explored its role as an inhibitor of specific enzymes involved in disease pathways, such as carbonic anhydrases and kinases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 2-Hydroxy-3-iodo-4-(trifluoromethoxy)pyridine-5-sulfonamide via a multi-step process involving halogenation and sulfonylation reactions. The researchers highlighted the compound's high yield and purity, making it a viable candidate for further pharmacological evaluation. Additionally, computational docking studies revealed its strong affinity for the active sites of target proteins, suggesting its potential as a lead compound for drug development.

In vitro and in vivo studies have further elucidated the compound's biological activity. For instance, a recent preclinical trial indicated its efficacy in inhibiting tumor growth in murine models, with minimal off-target effects. The compound's ability to cross the blood-brain barrier was also noted, opening avenues for its application in treating neurological disorders. These findings underscore its versatility and promise as a therapeutic agent.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic properties, such as its metabolic stability and oral bioavailability. Ongoing research aims to address these limitations through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical trials.

In conclusion, 2-Hydroxy-3-iodo-4-(trifluoromethoxy)pyridine-5-sulfonamide represents a promising scaffold for drug discovery, with demonstrated potential in multiple therapeutic areas. Future research should focus on elucidating its mechanism of action, optimizing its drug-like properties, and evaluating its safety profile in humans. This compound exemplifies the intersection of chemical innovation and biological application, offering new opportunities for addressing unmet medical needs.